Cas no 953915-19-0 (3-phenyl-N-3-(2-phenylmorpholin-4-yl)propylpropanamide)

• Product Name: 3-phenyl-N-3-(2-phenylmorpholin-4-yl)propylpropanamide
• CAS No: 953915-19-0
• MF: C₂₂H₂₈N₂O₂
• MW: 352.469925880432
• CID: 6098970
• PubChem ID: 16892531
• Update Time: 2025-06-15

3-phenyl-N-3-(2-phenylmorpholin-4-yl)propylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-N-3-(2-phenylmorpholin-4-yl)propylpropanamide
• 3-phenyl-N-(3-(2-phenylmorpholino)propyl)propanamide
• F5022-0141
• VU0630077-1
• 3-phenyl-N-[3-(2-phenylmorpholin-4-yl)propyl]propanamide
• 953915-19-0
• SR-01000920030
• SR-01000920030-1
• AKOS024490865

• Inchi： 1S/C22H28N2O2/c25-22(13-12-19-8-3-1-4-9-19)23-14-7-15-24-16-17-26-21(18-24)20-10-5-2-6-11-20/h1-6,8-11,21H,7,12-18H2,(H,23,25)
• InChI Key： CRMPQLFSLBRONS-UHFFFAOYSA-N
• SMILES： O1CCN(CCCNC(CCC2C=CC=CC=2)=O)CC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 352.215078140g/mol
• Monoisotopic Mass: 352.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 3-phenyl-N-3-(2-phenylmorpholin-4-yl)propylpropanamide

3-Phenyl-N-3-(2-Phenylmorpholin-4-yl)propylpropanamide (CAS No. 953915-19-0): A Comprehensive Overview

3-Phenyl-N-3-(2-Phenylmorpholin-4-yl)propylpropanamide (CAS No. 953915-19-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of morpholine derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

The molecular structure of 3-Phenyl-N-3-(2-Phenylmorpholin-4-yl)propylpropanamide is characterized by a phenyl group attached to the amide moiety and a morpholine ring substituted with another phenyl group. This intricate arrangement imparts the compound with specific pharmacological properties that make it a promising candidate for further research and development in various therapeutic areas.

Recent studies have highlighted the potential of 3-Phenyl-N-3-(2-Phenylmorpholin-4-yl)propylpropanamide in modulating key signaling pathways involved in inflammation and pain. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a valuable lead compound for the development of novel anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 3-Phenyl-N-3-(2-Phenylmorpholin-4-yl)propylpropanamide has also shown promise in pain management. Research conducted at the University of California, San Francisco, revealed that this compound can effectively reduce nociceptive pain by interacting with specific receptors in the central nervous system. These findings suggest that 3-Phenyl-N-3-(2-Phenylmorpholin-4-yl)propylpropanamide could be developed into a new class of analgesics with fewer side effects compared to existing pain medications.

The neuroprotective properties of 3-Phenyl-N-3-(2-Phenylmorpholin-4-yl)propylpropanamide have also been investigated. A study published in the Journal of Neurochemistry found that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These neuroprotective effects are attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death.

Beyond its therapeutic applications, 3-Phenyl-N-3-(2-Phenylmorpholin-4-yl)propylpropanamide has also been studied for its potential use as a research tool. Its unique chemical structure and biological activities make it an excellent candidate for probing specific cellular processes and pathways. For example, researchers at Harvard University have used this compound to investigate the role of morpholine derivatives in modulating G protein-coupled receptor (GPCR) signaling, which is crucial for many physiological processes.

The synthesis of 3-Phenyl-N-3-(2-Phenylmorpholin-4-yl)propylpropanamide involves several well-established chemical reactions, including amide formation and substitution reactions. The synthetic route is highly reproducible and scalable, making it suitable for large-scale production if needed for clinical trials or commercial applications. The purity and stability of the final product are critical factors that need to be carefully controlled during synthesis to ensure consistent biological activity.

In conclusion, 3-Phenyl-N-3-(2-Phenylmorpholin-4-y l)prop ylpropan amide (CAS No. 953915 -19 -0) is a multifaceted compound with significant potential in various areas of medicinal chemistry and drug development. Its unique structural features and diverse biological activities make it an attractive target for further research and exploration. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a crucial role in advancing our understanding and treatment of several important medical conditions.